Cas no 31017-40-0 (Benzene,cyclohexen-1-yl-)

Benzene,cyclohexen-1-yl- structure
Benzene,cyclohexen-1-yl- structure
Product Name:Benzene,cyclohexen-1-yl-
CAS No:31017-40-0
MF:C12H14
MW:158.239563465118
CID:313094
PubChem ID:13043
Update Time:2025-04-19

Benzene,cyclohexen-1-yl- Chemical and Physical Properties

Names and Identifiers

    • Benzene,cyclohexen-1-yl-
    • 1-PHENYL-1-CYCLOHEXENE
    • 1-Phenylcyclohexene
    • Benzene, cyclohexenyl-
    • Phenylcyclohexene
    • DTXSID10870771
    • SY048999
    • 2-Phenylcyclohexene
    • cyclohex-1-en-1-ylbenzene
    • FT-0608221
    • ICCB1_000079
    • 31017-40-0
    • CS-W016196
    • NSC-403862
    • DS-12607
    • 3-cyclohexen-1-yl-Benzene
    • InChI=1/C12H14/c1-3-7-11(8-4-1)12-9-5-2-6-10-12/h1,3-4,7-9H,2,5-6,10H
    • 1-cyclohexenyl-benzene
    • AKOS005217002
    • Cyclohexen-1-ylbenzene
    • CHEBI:183287
    • NSC-44834
    • J-505052
    • AM85908
    • NSC403862
    • F13284
    • P1302
    • EN300-205904
    • EINECS 212-242-6
    • trans-1-Phenylcyclohexene
    • 1-Cyclohexen-1-ylbenzene #
    • Phenyl-1-cyclohexene
    • AI3-02304
    • ICCB1_000095
    • cyclohex-1-enylbenzene
    • Q27286630
    • 2,3,4,5-tetrahydro-1,1'-biphenyl
    • 1-Phenylcyclohex-1-ene
    • 71340-36-8
    • 1-Phenyl-1-cyclohexene, 95%
    • NSC 403862
    • A839000
    • 1-Phenyl-cyclohexene
    • MFCD00001542
    • 1-Cyclohexen-1-ylbenzene
    • (cyclohex-1-en-1-yl)benzene
    • PM437BQ1OF
    • 771-98-2
    • NSC44834
    • UNII-PM437BQ1OF
    • BRN 1905772
    • Phenyl cyclohexene
    • NS00041773
    • CYCLOHEXENE, 1-PHENYL-
    • Benzene, 1-cyclohexen-1-yl-
    • NSC 44834
    • Cyclohexenylbenzene
    • Inchi: 1S/C12H14/c1-3-7-11(8-4-1)12-9-5-2-6-10-12/h1,3-4,7-9H,2,5-6,10H2
    • InChI Key: WCMSFBRREKZZFL-UHFFFAOYSA-N
    • SMILES: C1CC(C2C=CC=CC=2)=CCC1

Computed Properties

  • Exact Mass: 158.10962
  • Monoisotopic Mass: 158.10955
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 0

Experimental Properties

  • Density: 0.994 g/mL at 25 °C(lit.)
  • Melting Point: −11 °C(lit.)
  • Boiling Point: 251-253 °C(lit.)
  • Flash Point: 218 °F
  • Refractive Index: n20/D 1.57(lit.)
  • PSA: 0
  • LogP: 3.64400

Benzene,cyclohexen-1-yl- Security Information

  • WGK Germany:3
  • Safety Instruction: 24/25
  • RTECS:GW6600000
  • Safety Term:24/25

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